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Compound of Interest

Compound Name: DW14800

Cat. No.: B15144584 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial safety protocols and

logistical information for the handling of Leflunomide, a compound used in immunological

research. Adherence to these guidelines is essential for minimizing risks and ensuring the

integrity of experimental outcomes.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Leflunomide. The required PPE is detailed below to ensure personnel safety.
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Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2]

To prevent eye contact with

dust or splashes.

Hand Protection

Impervious chemical-resistant

gloves (e.g., rubber gloves).[2]

[3]

To avoid skin contact. Double

gloves are recommended if

tablets are crushed or broken.

[1]

Body Protection

Laboratory coat or impervious

clothing.[2] For larger spills, a

full suit with a hood or

disposable coveralls may be

necessary.[3]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

handling intact tablets.[1] If

there is a risk of dust formation

(e.g., from crushed or broken

tablets), use a NIOSH-

approved respirator or handle

within a ventilated control

device like a chemical fume

hood.[1][3]

To prevent inhalation of

airborne particles.

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is mandatory to maintain

a safe laboratory environment and comply with regulations.

Handling and Storage
Engineering Controls: Handle Leflunomide in a well-ventilated area.[2][4] An accessible

safety shower and eyewash station should be in close proximity.[2]

Safe Handling Practices:
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Avoid the formation of dust and aerosols.[4]

Do not breathe dust, vapor, or mist.[5]

Avoid contact with skin and eyes.[3][4]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4]

Protect from light.[6][7]

Store locked up.[1][4]

Spill Management
Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated.

Personal Precautions: Wear appropriate PPE, including respiratory protection, before

addressing the spill.[2]

Containment and Cleanup:

For solid spills, gently sweep or vacuum up the material to avoid creating dust.[5] Moisten

any dust with water before collection.[1]

Place the spilled material into a suitable, labeled container for disposal.[5][7]

Clean the spill area thoroughly with a suitable decontamination solution (e.g., soap and

water, or alcohol).[2][8]

Disposal Plan
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Waste Classification: All waste containing Leflunomide should be treated as hazardous

waste.

Containerization: Place all waste material in appropriately labeled, sealed containers.[6]

Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in

accordance with all applicable federal, state, and local regulations.[2][4][7] Do not dispose of

via wastewater or household waste.[9]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][7] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.[6][7]

Skin Contact

Remove contaminated clothing.[6] Immediately

wash the affected skin with plenty of soap and

water.[6][7] Seek medical attention if irritation

develops or persists.[6]

Inhalation

Move the exposed person to fresh air.[1][6] If

breathing is difficult, provide oxygen.[1] Seek

medical attention.[6]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[1][6] Never give anything by mouth to an

unconscious person.[1][6] Call a physician or

poison control center immediately.[1][5]

Mechanism of Action: Signaling Pathway
Leflunomide is an immunomodulatory agent that functions as a prodrug.[10] It is rapidly

converted to its active metabolite, A77 1726 (teriflunomide), which is responsible for its
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pharmacological activity.[10][11] The primary mechanism of action is the inhibition of the

mitochondrial enzyme dihydroorotate dehydrogenase (DHODH).[11][12] This enzyme is crucial

for the de novo synthesis of pyrimidine ribonucleotide uridine monophosphate (rUMP).[10]

Activated lymphocytes, which are key in autoimmune responses, rely heavily on the de novo

pathway to meet their increased demand for pyrimidines during proliferation.[12][13] By

inhibiting DHODH, A77 1726 depletes the pyrimidine pool in these cells, leading to a G1 phase

cell cycle arrest.[10][11] This cytostatic effect halts the proliferation of activated T and B

lymphocytes, thereby suppressing the autoimmune response.[10][11]
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Caption: Mechanism of action of Leflunomide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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